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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl angelate (CAS No. 7779-81-9) is an ester with a characteristic fruity, wine-like aroma.

It is a naturally occurring component of essential oils such as Roman chamomile.[1][2] In

addition to its use as a fragrance ingredient in cosmetics and perfumes, it is also utilized as a

flavoring agent in the food industry.[2][3][4] This technical guide provides a comprehensive

overview of the available safety and toxicity data for isobutyl angelate, with a focus on data

relevant to researchers, scientists, and professionals in drug development. The information is

presented through structured data tables, detailed experimental workflow descriptions, and

logical diagrams to facilitate a thorough understanding of its toxicological profile.

Toxicological Data Summary
The safety of isobutyl angelate has been evaluated by the Research Institute for Fragrance

Materials (RIFM), and the Joint FAO/WHO Expert Committee on Food Additives (JECFA). The

consensus is that isobutyl angelate is of low toxicity. JECFA has stated that there is "no safety

concern at current levels of intake when used as a flavouring agent"[3]. The RIFM Expert Panel

concluded that isobutyl angelate is safe for its use as a fragrance ingredient under the current

declared levels of use.[5]
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Specific LD50 (lethal dose, 50%) values for isobutyl angelate through oral, dermal, or

inhalation routes have not been determined in publicly available literature.[4]

Repeated Dose and Reproductive Toxicity
There are no specific repeated dose or reproductive toxicity studies available for isobutyl
angelate.[5] The safety assessment for these endpoints relies on the Threshold of

Toxicological Concern (TTC) principle. The TTC is a risk assessment tool used to establish a

human exposure threshold value for a chemical, below which there is a very low probability of

an appreciable risk to human health. For a Cramer Class I substance, which isobutyl angelate
is classified as, the TTC for systemic exposure is 30 µg/kg/day.[5] The estimated total systemic

exposure to isobutyl angelate from its use as a fragrance ingredient is 2.3 µg/kg/day, which is

below this threshold.[5]

Endpoint
TTC Value (Cramer

Class I)

Estimated Systemic

Exposure
Conclusion

Repeated Dose

Toxicity
30 µg/kg/day 2.3 µg/kg/day

Safe at current

exposure levels[5]

Reproductive Toxicity 30 µg/kg/day 2.3 µg/kg/day
Safe at current

exposure levels[5]

Genotoxicity
Isobutyl angelate has been found to be non-genotoxic in a battery of in vitro assays.[5]

Assay Metabolic Activation Result Conclusion

BlueScreen Assay With and without S9

Negative for

cytotoxicity and

genotoxicity

Not genotoxic[5]

In Vitro Micronucleus

Test
With and without S9 Negative Not clastogenic[5]

Skin Sensitization
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Based on a weight of evidence approach, including structural analysis, in vitro data, and data

from a read-across material (hexyl tiglate), isobutyl angelate is not considered to be a skin

sensitizer.[5]

Photoirritation and Photoallergenicity
Based on its ultraviolet/visible (UV/Vis) absorption spectra, isobutyl angelate is not expected

to present a concern for photoirritation or photoallergenicity.[5]

Local Respiratory Toxicity
No specific inhalation toxicity studies are available for isobutyl angelate. The risk assessment

for local respiratory effects is based on the TTC for inhalation exposure. The estimated

inhalation exposure of 0.0032 mg/day is significantly lower than the Cramer Class I TTC of 1.4

mg/day, indicating a low risk.[5]

Experimental Protocols and Workflows
While detailed proprietary study reports are not publicly available, the methodologies for the

key toxicological assessments mentioned are based on standardized guidelines. The following

sections describe the general experimental workflows for the types of assays conducted.

Genotoxicity Assessment Workflow
The genotoxicity of isobutyl angelate was assessed using a combination of assays to detect

different genotoxic endpoints. The general workflow for such an assessment is depicted below.

Initial Screening

Confirmatory Testing

Metabolic Activation

Results & Conclusion

Isobutyl Angelate BlueScreen Assay
(Cytotoxicity & Genotoxicity)

In Vitro Micronucleus Test
(Clastogenicity)If initial concern or for confirmation

With and Without
S9 Metabolic Activation

Negative Results in Both Assays Conclusion:
Not Genotoxic
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Click to download full resolution via product page

Caption: Generalized workflow for the genotoxicity assessment of isobutyl angelate.

Methodology Overview:

BlueScreen Assay: This is a human cell-based assay that measures both cytotoxicity and

genotoxicity. It utilizes a cell line with a reporter gene that is activated in response to DNA

damage. The test is performed with and without an external metabolic activation system (S9

mix) to mimic mammalian metabolism.[5]

In Vitro Micronucleus Test: This assay detects damage to chromosomes or the mitotic

apparatus. Human or rodent cells are treated with the test substance, and the formation of

micronuclei (small nuclei that form around chromosome fragments or whole chromosomes

that were not incorporated into the main nucleus after cell division) is assessed. This test is

also conducted with and without S9 metabolic activation.[5]

Threshold of Toxicological Concern (TTC) Application
Logic
For substances with limited toxicological data but low expected exposure levels, the TTC

approach is a valuable risk assessment tool. The logic for its application in the safety

assessment of isobutyl angelate is illustrated below.
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Safety Assessment for
Isobutyl Angelate

No specific repeated dose or
reproductive toxicity data available

Estimate Systemic Exposure
(2.3 µg/kg/day)

Determine Cramer Class
(Class I - Low Toxicity Potential)

Compare Exposure to TTC

Identify TTC for Cramer Class I
(30 µg/kg/day)

Conclusion: Exposure is below TTC,
No Appreciable Risk

Click to download full resolution via product page

Caption: Logical flow for applying the TTC principle to isobutyl angelate.

Conclusion
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The available data from reputable sources such as RIFM and JECFA indicate that isobutyl
angelate has a low order of toxicity. It is not genotoxic and is not considered a skin sensitizer.

In the absence of specific data for repeated dose and reproductive toxicity, the Threshold of

Toxicological Concern (TTC) approach supports its safety at current levels of exposure. For

professionals in research and drug development, isobutyl angelate can be considered a

substance with a favorable safety profile, particularly for topical and low-dose oral applications.

However, as with any chemical substance, appropriate handling and use practices should be

followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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